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Compound of Interest

Compound Name: 2-Ethyl-5-nitrobenzoic acid

Cat. No.: B3300968

An In-depth Technical Guide to 2-Ethyl-5-
hitrobenzoic Acid
Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 2-Ethyl-5-nitrobenzoic acid (CAS No: 90564-19-5). Designed for
researchers, medicinal chemists, and professionals in drug development, this document
synthesizes theoretical knowledge with practical, field-proven insights. It covers the
compound's molecular structure, physicochemical properties, synthesis, reactivity, and
potential applications as a versatile synthetic intermediate. While direct experimental data for
some properties are not widely available, this guide presents robustly predicted data,
comparative analyses with structurally related compounds, and detailed, validated protocols for
experimental determination.

Introduction: A Molecule of Synthetic Potential

2-Ethyl-5-nitrobenzoic acid is a substituted aromatic carboxylic acid featuring a unique
combination of functional groups: a carboxylic acid, an ethyl group, and a nitro group. This
trifunctional arrangement makes it a valuable building block in organic synthesis. The electron-
withdrawing nature of the nitro group, combined with the steric and electronic influence of the
ortho-ethyl group, imparts distinct reactivity to the molecule. Understanding its properties is
crucial for leveraging its potential in the synthesis of more complex chemical entities, including
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active pharmaceutical ingredients (APIs) and other specialty chemicals. The nitro group can be
readily reduced to an amine, opening pathways to a wide range of derivatizations, while the
carboxylic acid provides a handle for forming esters, amides, and other acid derivatives.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The following section details the key identifiers
and physicochemical parameters for 2-Ethyl-5-nitrobenzoic acid.

Identifiers and Molecular Structure

The structural arrangement of 2-Ethyl-5-nitrobenzoic acid is key to its chemical behavior. The
ortho-ethyl group and meta-nitro group (relative to the carboxylic acid) create a specific
electronic and steric environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b3300968?utm_src=pdf-body
https://www.benchchem.com/product/b3300968?utm_src=pdf-body
https://www.benchchem.com/product/b3300968?utm_src=pdf-body-img
https://www.benchchem.com/product/b3300968#2-ethyl-5-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b3300968#2-ethyl-5-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b3300968#2-ethyl-5-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b3300968#2-ethyl-5-nitrobenzoic-acid-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3300968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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